Cas no 132-87-6 (2-Naphthalenesulfonic acid, 7-(benzoylamino)-4-hydroxy-)

• Product Name: 2-Naphthalenesulfonic acid, 7-(benzoylamino)-4-hydroxy-
• CAS No: 132-87-6
• MF: C₁₇H₁₃NO₅S
• MW: 343.353823423386
• MDL: MFCD00035838
• CID: 171354
• PubChem ID: 67242
• Update Time: 2025-04-19

2-Naphthalenesulfonic acid, 7-(benzoylamino)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 7-Benzamido-4-hydroxynaphthalene-2-sulfonic acid
• 2-Naphthalenesulfonicacid, 7-(benzoylamino)-4-hydroxy-
• Benzoyl J acid
• 2-benzoylamino-5-chloro-benzoic acid methyl ester
• 4-hydroxy-7-benzoylaminonaphthalene-2-sulphonic acid
• 5-Chlor-2-benzamino-benzoesaeure-methylester
• 6-Benzamino-naphthol-(1)-sulfonsaeure-(3)
• 6-benzoylamino-1-naphthol-3-sulphonic acid
• 7-benzoylamino-4-hydroxy-naphthalene-2-sulfonic acid
• 7-Benzoylamino-4-hydroxy-naphthalin-2-sulfonsaeure
• ACMC-1BVEC
• AG-D-06669
• AGN-PC-00Q14Z
• AS02915
• Benz
• CTK3J9320
• N-Benzoyl J acid
• 7-Benzamido-4-hydroxy-2-naphthalenesulfonic acid
• 7-benzamido-4-hydroxynaphthalene-2-sulphonic acid
• 7-Benzoylamino-4-hydroxy-2-naphthalenesulfonic acid
• 4-Hydroxy-7-(benzoylamino)-2-naphthalenesulfonic acid
• 7-(benzoylamino)-4-hydroxynaphthalene-2-sulfonic acid
• 7-(benzoylamino)-4-hydroxy-naphthalene-2-sulfonic acid
• 4-hydroxy-7-(phenylcarbonylamino)naphthalene-2-sulfonic acid
• 2-Naphthalenesulfonic acid, 7-(benzoylamino)-4-hydroxy-
• 7-(Benzoylamino)-4-hydroxy-2-naphthalenesulfonic acid
• 2-Naphthalenesulfonicacid,7-(benzoylamino)-4-hydroxy-
• Jsp001995
• 2-Benzoylamino-5-n
• AS-69793
• SCHEMBL3830931
• 7-benzamido-4-hydroxy-naphthalene-2-sulfonic acid
• 2-Benzoylamino-5-naphthol-7-sulfonicacid
• DTXSID3059632
• AKOS022180748
• FT-0622744
• EINECS 205-080-2
• A806515
• NS00020574
• 132-87-6
• W-108308
• 7-benzamido-4-hydroxynaphthalene-2-sulfonicacid
• A10921
• ZLHGMJOGMLVDFS-UHFFFAOYSA-N

• MDL： MFCD00035838
• Inchi： 1S/C17H13NO5S/c19-16-10-14(24(21,22)23)9-12-8-13(6-7-15(12)16)18-17(20)11-4-2-1-3-5-11/h1-10,19H,(H,18,20)(H,21,22,23)
• InChI Key： ZLHGMJOGMLVDFS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2C=CC(=CC=2C=1)NC(C1C=CC=CC=1)=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 343.05149
• Monoisotopic Mass: 343.051443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 0.7
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.535
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 103.7